Ethyl methylphenylglycidate
Cat. No. B7769112
CAS RN:
19464-95-0
M. Wt: 206.24 g/mol
InChI Key: LQKRYVGRPXFFAV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Overview
Description
Ethyl methylphenylglycidate is an aromatic organic compound with two functional groups, an ester and an epoxide . It is also known as “strawberry aldehyde” even though it is not found in strawberries and does not contain an aldehyde group . The compound contains two asymmetric centers; the article of commerce is a racemate of all four stereoisomers .
Synthesis Analysis
The first known synthesis of ethyl methylphenylglycidate was reported in 1905 by Rainer Ludwig Claisen . Today, ethyl methylphenylglycidate is synthesized by a method reported in 1961 by Keiiti Sisido, Osamu Nakanisi, and Hitosi Nozaki . They used the Darzens condensation, in which a ketone (acetophenone in this case) is treated with an α-haloester (ethyl chloroacetate) to form the epoxide ring .Molecular Structure Analysis
Ethyl methylphenylglycidate is an aromatic organic compound with two functional groups, an ester and an epoxide . It contains two asymmetric centers .Chemical Reactions Analysis
Ethyl methylphenylglycidate is usually prepared by the condensation of acetophenone and the ethyl ester of monochloroacetic acid in the presence of a base, in a reaction known as the Darzens condensation .Physical And Chemical Properties Analysis
Ethyl methylphenylglycidate is a colorless liquid that is insoluble in water . Its density is 1.087 g/mL at 25°C (lit.) . The boiling point is 272-275 °C (lit.) .Scientific Research Applications
Flavor and Fragrance Industry
Ethyl methylphenylglycidate is widely used in the flavor and fragrance industry. Its sweet, fruity scent reminiscent of strawberries makes it a popular choice for artificial strawberry flavoring. Beyond strawberries, it adds a pleasant note to various products, including perfumes, soaps, and detergents .
Cosmetics and Personal Care Products
The compound finds its way into cosmetics and personal care items due to its appealing fragrance. It contributes to the scent of beauty care products, such as lotions, creams, and shampoos. Additionally, ethyl methylphenylglycidate serves as a viscosity-controlling agent in these formulations .
Organic Synthesis
The Darzens reaction, which involves treating a ketone (such as acetophenone) with an α-haloester (like ethyl chloroacetate), leads to the formation of the epoxide ring in ethyl methylphenylglycidate. This synthetic method has broader implications in organic chemistry, making the compound relevant for researchers in this field .
Toxicology Studies
Given its use in consumer products, understanding the safety and potential toxicity of ethyl methylphenylglycidate is crucial. Toxicologists may investigate its effects on skin, eyes, and aquatic life, as indicated by hazard classifications .
properties
IUPAC Name |
ethyl 3-methyl-3-phenyloxirane-2-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H14O3/c1-3-14-11(13)10-12(2,15-10)9-7-5-4-6-8-9/h4-8,10H,3H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LQKRYVGRPXFFAV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1C(O1)(C)C2=CC=CC=C2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H14O3 |
Source
|
| Record name | 3-METHYL-3-PHENYLGLYCIDIC ACID ETHYL ESTER | |
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| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID8020591 |
Source
|
| Record name | Ethyl methylphenylglycidate | |
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Molecular Weight |
206.24 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
3-methyl-3-phenylglycidic acid ethyl ester is a clear, colorless to yellowish liquid with a strawberry-like odor. (NTP, 1992), Liquid; Liquid, Other Solid, Colorless to light-yellow liquid with a strong odor like fruit or berries; [HSDB] Colorless liquid; [MSDSonline], Colourless to pale yellow liquid; Strong fruity aroma suggestive of strawberry |
Source
|
| Record name | 3-METHYL-3-PHENYLGLYCIDIC ACID ETHYL ESTER | |
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| Record name | 2-Oxiranecarboxylic acid, 3-methyl-3-phenyl-, ethyl ester | |
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| Record name | Ethyl methylphenylglycidate | |
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| Record name | Ethyl methylphenylglycidate | |
| Source | Joint FAO/WHO Expert Committee on Food Additives (JECFA) | |
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Boiling Point |
522 to 527 °F at 760 mmHg (NTP, 1992), 272-275 °C, 272.00 to 275.00 °C. @ 760.00 mm Hg |
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|
| Record name | 3-METHYL-3-PHENYLGLYCIDIC ACID ETHYL ESTER | |
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| Record name | ETHYL METHYLPHENYLGLYCIDATE | |
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| Record name | Phenylmethylglycidic ester | |
| Source | Human Metabolome Database (HMDB) | |
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Flash Point |
greater than 200 °F (NTP, 1992), 134 °C |
Source
|
| Record name | 3-METHYL-3-PHENYLGLYCIDIC ACID ETHYL ESTER | |
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| Record name | ETHYL METHYLPHENYLGLYCIDATE | |
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Solubility |
Insoluble (<1 mg/ml at 68 °F) (NTP, 1992), SOL IN 3 VOLUMES OF 60% ALCOHOL, 1:3 & MORE IN 70% ALCOHOL; 1:2 IN 80% ALC; INSOL IN WATER; SOL IN MOST ORGANIC SOLVENTS, Insoluble in water, glycerol; Soluble in propylene glycol, fixed oils, Soluble (in ethanol) |
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| Record name | 3-METHYL-3-PHENYLGLYCIDIC ACID ETHYL ESTER | |
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| Record name | ETHYL METHYLPHENYLGLYCIDATE | |
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| Record name | Ethyl methylphenylglycidate | |
| Source | Joint FAO/WHO Expert Committee on Food Additives (JECFA) | |
| URL | https://www.fao.org/food/food-safety-quality/scientific-advice/jecfa/jecfa-flav/details/en/c/1567/ | |
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Density |
1.104 to 1.123 at 68 °F (NTP, 1992), 1.0442 @ 20 °C, 1.086-1.096 |
Source
|
| Record name | 3-METHYL-3-PHENYLGLYCIDIC ACID ETHYL ESTER | |
| Source | CAMEO Chemicals | |
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| Record name | ETHYL METHYLPHENYLGLYCIDATE | |
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Product Name |
Ethyl methylphenylglycidate | |
Color/Form |
COLORLESS TO PALE-YELLOW LIQUID | |
CAS RN |
77-83-8, 19464-95-0 |
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|
| Record name | 3-METHYL-3-PHENYLGLYCIDIC ACID ETHYL ESTER | |
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Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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